2-(4-(4-methoxyphenyl)-5-methyl-1H-pyrazol-3-yl)-5-(2-morpholinoethoxy)phenol

• IUPAC Name: 2-[4-(4-methoxyphenyl)-5-methyl-1H-pyrazol-3-yl]-5-(2-morpholin-4-ylethoxy)phenol
• InChI: InChI=1S/C23H27N3O4/c1-16-22(17-3-5-18(28-2)6-4-17)23(25-24-16)20-8-7-19(15-21(20)27)30-14-11-26-9-12-29-13-10-26/h3-8,15,27H,9-14H2,1-2H3,(H,24,25)
• InChI Key: NIPGIHSVDXHMBO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1)C2=C(C=C(C=C2)OCCN3CCOCC3)O)C4=CC=C(C=C4)OC
• Molecular Formula: C23H27N3O4
• Molecular Weight: 409.5 g/mol
• CAS No.: 1092972-43-4

Description

2-(4-(4-methoxyphenyl)-5-methyl-1H-pyrazol-3-yl)-5-(2-morpholinoethoxy)phenol is a useful research compound. Its molecular formula is C23H27N3O4 and its molecular weight is 409.486. The purity is usually 95%.
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Scientific Research Applications

Design and Synthesis in Pharmacological Applications

The compound and its derivatives have been explored in the field of pharmacology, particularly in the design and synthesis of new series of compounds with potential biological activities. For instance, Patel et al. (2013) discussed the preparation of a compound closely related to the specified chemical, highlighting its properties in anti-cancer and HIV applications. This demonstrates the compound's relevance in the design of pharmacological agents with potential therapeutic applications Patel et al., 2013.

Molecular Docking and Quantum Chemical Calculations

Molecular docking and quantum chemical calculations are vital in understanding the interactions and stability of compounds like the specified chemical. A study by Viji et al. (2020) focused on molecular structure, spectroscopic data, and molecular parameters, which are crucial in predicting the biological effects and potential applications of similar compounds in various fields, including drug design and material science Viji et al., 2020.

Antimicrobial Activity

Research has also been conducted on the antimicrobial properties of compounds structurally similar to the specified chemical. These studies involve evaluating the antibacterial and antifungal activities, which is significant in the search for new antimicrobial agents Davidson & Brandén, 1981.

Antioxidant Properties

Some derivatives of the specified compound have been investigated for their antioxidant properties. This is particularly relevant in the context of developing new antioxidant additives for various applications, such as in the food preservation and pharmaceutical industries Amer et al., 2011.